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Compound of Interest

Compound Name: Dextroamphetamine-d5

Cat. No.: B13441505

For Immediate Implementation: This document provides crucial safety and logistical protocols
for the handling and disposal of Dextroamphetamine-d5, a deuterated analog of a Schedule Il
controlled substance. All personnel must adhere to these procedures to ensure personal safety
and regulatory compliance.

This guide is intended for researchers, scientists, and drug development professionals. Strict
adherence to the following operational and disposal plans is mandatory to minimize exposure
risk and maintain a safe laboratory environment.

Personal Protective Equipment (PPE) and Safety
Protocols

When handling Dextroamphetamine-d5, a substance that can be fatal if swallowed and toxic
upon skin contact or inhalation, a multi-layered approach to personal protection is essential.
The following table summarizes the required PPE and handling guidelines.
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PPE | Protocol

Specifications and Procedures

Gloves

Double Gloving Required. Use powder-free
nitrile gloves. The inner glove should be tucked
under the cuff of the lab coat, and the outer
glove should go over the cuff. Change outer
gloves every 30-60 minutes or immediately

upon contamination.[1][2]

Eye Protection

Chemical splash goggles are mandatory.
Standard safety glasses do not provide

adequate protection against splashes.[3]

Lab Coat/Gown

A disposable, low-permeability gown with a solid
front, long sleeves, and tight-fitting cuffs is

required.[2]

Respiratory Protection

An N95 respirator or a higher level of respiratory
protection should be used when handling the
powder form of the compound, during spill
cleanup, or when aerosols may be generated.[1]

[3] Surgical masks are not a substitute.

Hand Hygiene

Wash hands thoroughly with soap and water
before donning the first pair of gloves and after
removing all PPE.[2]

Work Area

All handling of Dextroamphetamine-d5 should
occur within a certified chemical fume hood to

minimize inhalation exposure.[4]

Eating and Drinking

Eating, drinking, and smoking are strictly
prohibited in any area where

Dextroamphetamine-d5 is handled or stored.[5]

[6]

Operational Workflow for Handling

Dextroamphetamine-d5
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The following diagram outlines the procedural workflow for the safe handling of
Dextroamphetamine-d5 from receipt to disposal.

Preparation

(Receive and Log CompountD

(Don Personal Protective Equipment (PPE))

HanLling
(Work in Chemical Fume Hood)
(Perform Experimental Procedures)

Post-Procedure & Waste Management

(Decontaminate Work Surfaces & Glassware)

(Segregate and Label Hazardous Waste)
(Doff PPE in Designated Area)
(Wash Hands Thoroughla

Disiosal
(Store Waste in Secure Location)

(Contact EHS for Reverse Distributor Pickup)

(Complete DEA Form 41)
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Workflow for Safe Handling of Dextroamphetamine-d5

Disposal Plan: A Step-by-Step Guide
The disposal of Dextroamphetamine-d>5 is strictly regulated. As a Schedule Il controlled
substance, it must not be disposed of in regular trash or down the drain.

Step 1: Waste Segregation and Collection

o Recoverable Quantities: Any unused or expired Dextroamphetamine-d5, including material
from spills, must be collected and treated as hazardous waste.

o Contaminated Materials: All items that have come into contact with the compound, such as
gloves, bench paper, and pipette tips, must be collected in a designated, clearly labeled
hazardous waste container.

* Non-Recoverable Waste: For empty vials or containers where the remaining residue cannot
be drawn out, the container should be disposed of in a biohazard sharps container. The
usage log should reflect a zero balance for that container.[1]

Step 2: Decontamination

o Glassware: Reusable glassware must be decontaminated by rinsing three times with a
suitable solvent (e.g., ethanol or acetone). The rinsate must be collected as hazardous
waste.

e Work Surfaces: Decontaminate all surfaces where the compound was handled using a
suitable solvent, followed by a soap and water wash. All cleaning materials must be disposed
of as hazardous waste.

Step 3: Storage of Waste

» All hazardous waste containers must be securely sealed and stored in a designated and
locked satellite accumulation area within the laboratory.

Step 4: Final Disposal
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» Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the disposal of the Dextroamphetamine-d5 waste.

» Disposal will be handled by a licensed reverse distributor for controlled substances.[1][6]

e Proper documentation, including a DEA Form 41 for the destruction of controlled substances,
must be completed in the presence of two authorized personnel.[1]

Emergency Procedures

In Case of Skin Contact:

e Immediately remove all contaminated clothing.

o Wash the affected area with plenty of soap and water for at least 15 minutes.
o Seek immediate medical attention.

In Case of Eye Contact:

o Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally.

e Remove contact lenses if present and easy to do.
o Seek immediate medical attention.

In Case of Inhalation:

e Move the individual to fresh air.

e If breathing is difficult, provide oxygen.

o Seek immediate medical attention.

In Case of Ingestion:

e Do not induce vomiting.
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e If the person is conscious, rinse their mouth with water.

o Seek immediate medical attention.

In Case of a Spill:

» Evacuate the immediate area.

o Wear appropriate PPE, including respiratory protection, before attempting to clean up.

e Absorb the spill with an inert material (e.g., vermiculite, sand) and collect it in a sealed,
labeled hazardous waste container.

o Decontaminate the spill area as described above.

e Report the spill to your EHS department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. research-compliance.umich.edu [research-compliance.umich.edu]

2. Glove Selection Chart - Chemical Breakthrough Times | All Safety Products
[allsafetyproducts.com]

3. Understanding the EU Chemical Permeation Standard: A Guide to Glove Protection
[shieldscientific.com]

4. benchchem.com [benchchem.com]

5. Dextroamphetamine-Amphetamine - StatPearls - NCBI Bookshelf [ncbi.nim.nih.gov]

6. unthsc.edu [unthsc.edu]

To cite this document: BenchChem. [Safeguarding Researchers: A Comprehensive Guide to
Handling Dextroamphetamine-d5]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b13441505?utm_src=pdf-custom-synthesis
https://research-compliance.umich.edu/dispose-controlled-substances
https://www.allsafetyproducts.com/asp-glove-selection-chart-chemical-break-through-times.html
https://www.allsafetyproducts.com/asp-glove-selection-chart-chemical-break-through-times.html
https://www.shieldscientific.com/glove-education/understanding-permeation-test-for-chemical-resistant-gloves/
https://www.shieldscientific.com/glove-education/understanding-permeation-test-for-chemical-resistant-gloves/
https://www.benchchem.com/pdf/Proper_Disposal_of_Decamethrin_d5_A_Guide_for_Laboratory_Professionals.pdf
https://www.ncbi.nlm.nih.gov/books/NBK507808/
https://www.unthsc.edu/safety/wp-content/uploads/sites/29/controlled-substance-FAQ-1.pdf
https://www.benchchem.com/product/b13441505#personal-protective-equipment-for-handling-dextroamphetamine-d5
https://www.benchchem.com/product/b13441505#personal-protective-equipment-for-handling-dextroamphetamine-d5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13441505?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

[https://www.benchchem.com/product/b13441505#personal-protective-equipment-for-
handling-dextroamphetamine-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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